Cas no 2229092-31-1 (2-1-(aminomethyl)-2,2-difluorocyclopropyl-4-bromophenol)

• Product Name: 2-1-(aminomethyl)-2,2-difluorocyclopropyl-4-bromophenol
• CAS No: 2229092-31-1
• MF: C₁₀H₁₀BrF₂NO
• MW: 278.093308925629
• CID: 6092669
• PubChem ID: 165781443
• Update Time: 2025-06-14

2-1-(aminomethyl)-2,2-difluorocyclopropyl-4-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminomethyl)-2,2-difluorocyclopropyl-4-bromophenol
• EN300-1943941
• 2-[1-(aminomethyl)-2,2-difluorocyclopropyl]-4-bromophenol
• 2229092-31-1

• Inchi： 1S/C10H10BrF2NO/c11-6-1-2-8(15)7(3-6)9(5-14)4-10(9,12)13/h1-3,15H,4-5,14H2
• InChI Key： ONSGSXMMAQFRRH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C1(CN)CC1(F)F)O

Computed Properties

• Exact Mass: 276.99138g/mol
• Monoisotopic Mass: 276.99138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-1-(aminomethyl)-2,2-difluorocyclopropyl-4-bromophenol

Comprehensive Analysis of 2-1-(aminomethyl)-2,2-difluorocyclopropyl-4-bromophenol (CAS No. 2229092-31-1): Properties, Applications, and Industry Insights

In the rapidly evolving field of specialty chemicals, 2-1-(aminomethyl)-2,2-difluorocyclopropyl-4-bromophenol (CAS No. 2229092-31-1) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, characterized by its difluorocyclopropyl and bromophenol moieties, exhibits remarkable stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical research. Researchers and industry professionals frequently search for terms like "difluorocyclopropyl derivatives", "bromophenol applications", and "CAS 2229092-31-1 supplier", reflecting the growing demand for this compound.

The molecular architecture of 2-1-(aminomethyl)-2,2-difluorocyclopropyl-4-bromophenol combines a cyclopropyl ring with two fluorine atoms, enhancing its lipophilicity and metabolic stability. This feature is particularly relevant in drug discovery, where fluorinated compounds are increasingly sought after for their ability to improve bioavailability. Recent studies highlight the role of such compounds in addressing challenges like drug resistance and targeted delivery systems, topics frequently queried in academic and industrial databases.

From a synthetic chemistry perspective, the bromophenol group in this compound offers a reactive site for further functionalization, enabling the creation of diverse derivatives. This adaptability aligns with current trends in green chemistry and sustainable synthesis, as researchers explore eco-friendly methods to modify such intermediates. Searches for "bromophenol cross-coupling reactions" and "aminomethyl cyclopropane synthesis" underscore the compound's utility in catalytic processes.

In agrochemical applications, 2-1-(aminomethyl)-2,2-difluorocyclopropyl-4-bromophenol has shown potential as a precursor for novel crop protection agents. The difluorocyclopropyl moiety contributes to the compound's ability to interact with biological targets, a property highly valued in the development of next-generation pesticides. Industry forums often discuss keywords like "fluorinated agrochemicals" and "cyclopropyl-based inhibitors", reflecting the intersection of this compound with cutting-edge agricultural research.

Quality control and analytical characterization of CAS No. 2229092-31-1 are critical for ensuring its efficacy in end-use applications. Advanced techniques such as HPLC-MS and NMR spectroscopy are routinely employed to verify purity and structural integrity. Laboratories frequently search for protocols related to "halogenated phenol analysis" and "fluorine NMR interpretation", highlighting the technical nuances associated with this compound.

The commercial availability of 2-1-(aminomethyl)-2,2-difluorocyclopropyl-4-bromophenol is another area of interest, with procurement specialists often querying "CAS 2229092-31-1 bulk pricing" and "specialty chemical distributors". Supply chain transparency and regulatory compliance are paramount, given the compound's use in sensitive industries. Manufacturers emphasize adherence to REACH and GMP standards, addressing concerns about traceability and safety.

Looking ahead, the scientific community anticipates expanded applications for this compound in fields like material science and bioconjugation. Its structural features make it a candidate for designing fluorescent probes or polymeric building blocks, topics gaining traction in patent literature. As innovation continues, searches for "multifunctional chemical intermediates" and "high-value brominated compounds" are expected to rise, further cementing the relevance of CAS No. 2229092-31-1.

In summary, 2-1-(aminomethyl)-2,2-difluorocyclopropyl-4-bromophenol represents a convergence of synthetic versatility and functional efficacy. Its alignment with contemporary research priorities—from precision medicine to sustainable agriculture—ensures its continued prominence in the chemical landscape. For researchers and industry stakeholders, understanding its properties and potential is key to unlocking innovative solutions across multiple disciplines.